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The following table lists the istamycin congeners identified from Streptomyces tenjimariensis fermentation

broth, in descending order of abundance. Istamycin C0 appears to be a relatively minor component [1].

Congener Name Relative Abundance Order Notes

Istamycin A 1 Major component

Istamycin B 2 Major component

Istamycin A0 3 -

Istamycin B0 4 -

Istamycin B1 5 -

Istamycin A1 6 -

Istamycin C 7 -

Istamycin A2 8 -

Istamycin C1 9 -

Istamycin C0 10 Minor component
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Congener Name Relative Abundance Order Notes

Istamycin X0 11 -

Istamycin A3 12 -

Istamycin Y0 13 -

Istamycin B3 14 -

Istamycin FU-10 15 (tied) -

Istamycin AP 15 (tied) -

Analytical Protocol for Profiling and Epimer Separation

A validated HPLC-ESI-MS/MS method was developed for the robust profiling and characterization of

istamycin biosynthetic congeners. The methodology is summarized below [1].
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Key Experimental Details [1]:

HPLC Column: Acquity CSH C18

Mobile Phase: Gradient of 5 mM aqueous pentafluoropropionic acid and 50% acetonitrile
Detection: Electrospray ionization ion trap tandem mass spectrometry

Epimer Separation: Five sets of 1- or 3-epimeric pairs were chromatographically separated using a
macrocyclic glycopeptide-bonded chiral column.

Biosynthetic Context

Istamycins belong to a group of aminoglycoside antibiotics known as fortimicins, which are

pseudodisaccharides containing a 3,6-dideoxy-3,6-diamino-neo-cyclitol moiety [2]. This distinguishes them
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from the more common 2-deoxystreptamine (2DOS)-containing aminoglycosides like kanamycin and

gentamicin.

Biosynthetic Gene Cluster: The gene cluster (ist) for istamycin biosynthesis has been identified in
Streptomyces tenjimariensis ATCC 31603 [2].

Producer Strain: Istamycins are produced by the bacterium Streptomyces tenjimariensis [3] [4].

A Path for Further Research

The publicly available scientific literature provides a high-level confirmation of istamycin C0's existence and

a methodological approach for its analysis but lacks the deep structural and protocol details you require.

Consult Specialized Databases: To obtain the precise stereochemistry of istamycin C0, searching
crystallographic databases (like the Cambridge Structural Database) or specialized natural product

chemistry resources may be necessary.
Review Foundational Studies: The original isolation and structural elucidation studies, such as

those published in the early 1980s, are likely to contain the detailed NMR and crystallographic data
needed to define the stereocenters [5].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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